Cas no 2138210-18-9 (3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine)

• Product Name: 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine
• CAS No: 2138210-18-9
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6276202
• PubChem ID: 165862295
• Update Time: 2025-10-28

3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine
• 2138210-18-9
• 3-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl]piperidine
• EN300-1116032

• Inchi： 1S/C11H19N3O2S/c1-17(15,16)11-8-13-14(9-11)6-4-10-3-2-5-12-7-10/h8-10,12H,2-7H2,1H3
• InChI Key： QIYAPVGBZHJCMD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine

Comprehensive Overview of 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine (CAS No. 2138210-18-9): Properties, Applications, and Market Insights

The compound 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine (CAS No. 2138210-18-9) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This heterocyclic compound, which integrates a piperidine core with a methanesulfonyl-substituted pyrazole moiety, exemplifies the growing interest in designing novel bioactive molecules for targeted therapies. Researchers and industry professionals frequently search for details about its synthesis, physicochemical properties, and role in drug discovery, making it a trending topic in modern medicinal chemistry.

From a structural perspective, 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine belongs to the class of N-heterocyclic compounds, which are widely explored for their pharmacological potential. The presence of the methanesulfonyl group enhances the molecule's polarity and may influence its binding affinity to biological targets. Recent studies highlight its relevance in modulating enzyme activity, particularly in inflammation-related pathways, aligning with the increasing demand for anti-inflammatory agents in therapeutic development. This positions the compound as a candidate for further investigation in autoimmune and chronic disease research.

The synthesis of CAS 2138210-18-9 typically involves multi-step organic reactions, including nucleophilic substitutions and cyclization techniques. Optimizing its yield and purity remains a key focus for chemists, as reflected in frequent searches for "synthesis of 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine" and "purification methods for pyrazole derivatives." Advances in green chemistry have also spurred interest in developing eco-friendly synthetic routes for such compounds, addressing sustainability concerns in pharmaceutical manufacturing.

In terms of applications, 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine serves as a valuable intermediate in drug design. Its structural versatility allows for derivatization into analogs with improved pharmacokinetic profiles. Notably, the compound's potential as a kinase inhibitor scaffold has been explored, coinciding with the rising prominence of kinase-targeted therapies in oncology. This connection to cancer research—a perpetually high-traffic topic—enhances the compound's visibility in scientific literature and patent filings.

Market analyses indicate growing demand for specialized intermediates like CAS 2138210-18-9, driven by expanding drug discovery pipelines. Pharmaceutical companies and contract research organizations actively seek reliable suppliers, as evidenced by search queries such as "buy 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine" and "suppliers of pyrazole-containing building blocks." The compound's commercial relevance is further amplified by its potential use in developing treatments for neurological disorders, another area of intense research focus.

Quality control and analytical characterization of 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine require advanced techniques like HPLC, NMR, and mass spectrometry. Researchers often inquire about "spectroscopic data for CAS 2138210-18-9" or "stability studies of sulfonyl-pyrazole derivatives," underscoring the need for comprehensive technical documentation. Regulatory compliance, including adherence to ICH guidelines for impurities, also features prominently in discussions about this compound's pharmaceutical applications.

Looking ahead, the scientific community anticipates broader utilization of 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine in fragment-based drug discovery and combinatorial chemistry. Its balanced lipophilicity and hydrogen-bonding capacity make it attractive for designing small-molecule libraries. As artificial intelligence gains traction in molecular design, computational studies predicting this compound's interactions with biological targets may further elevate its profile. This intersection of synthetic chemistry and digital innovation represents a compelling direction for future research.

In summary, 3-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine (CAS No. 2138210-18-9) exemplifies the dynamic interplay between chemical structure and therapeutic potential. Its multifaceted applications—from kinase inhibition to neurological research—coupled with sustainable synthesis challenges, ensure its continued relevance in both academic and industrial settings. For researchers navigating the complexities of heterocyclic chemistry, this compound offers a promising avenue for innovation in drug development pipelines worldwide.